Cas no 1899832-83-7 (3-(Tert-butoxy)cyclobutane-1-carboxylic acid)

• Product Name: 3-(Tert-butoxy)cyclobutane-1-carboxylic acid
• CAS No: 1899832-83-7
• MF: C₉H₁₆O₃
• MW: 172.221543312073
• CID: 5296281
• Update Time: 2026-03-10

3-(Tert-butoxy)cyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-(tert-butoxy)cyclobutane-1-carboxylic acid
• (1S,3s)-3-(tert-butoxy)cyclobutane-1-carboxylic acid
• 3-[(2-methylpropan-2-yl)oxy]cyclobutane-1-carboxylic acid
• (1R,3r)-3-(tert-butoxy)cyclobutane-1-carboxylic acid
• starbld0010626
• SB73885
• 3-(Tert-butoxy)cyclobutane-1-carboxylic acid

• Inchi： 1S/C9H16O3/c1-9(2,3)12-7-4-6(5-7)8(10)11/h6-7H,4-5H2,1-3H3,(H,10,11)
• InChI Key： XXQQDDXBUSNVBQ-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C1CC(C(=O)O)C1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 175
• XLogP3: 1.1
• Topological Polar Surface Area: 46.5

Additional information on 3-(Tert-butoxy)cyclobutane-1-carboxylic acid

3-(Tert-butoxy)cyclobutane-1-carboxylic acid: A Comprehensive Overview

The compound 3-(tert-butoxy)cyclobutane-1-carboxylic acid, with the CAS number 1899832-83-7, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and materials science. This compound is notable for its unique structure, which combines a cyclobutane ring with a tert-butoxy group and a carboxylic acid functional group. The combination of these groups imparts distinctive chemical properties, making it a valuable compound for various applications.

Recent studies have highlighted the potential of 3-(tert-butoxy)cyclobutane-1-carboxylic acid in drug discovery and development. Researchers have explored its role as a building block in the synthesis of bioactive molecules, particularly in the context of developing novel pharmaceutical agents. The cyclobutane ring, known for its strain-induced reactivity, serves as an excellent scaffold for constructing complex molecular architectures. The tert-butoxy group, on the other hand, contributes to the compound's solubility and stability, making it an ideal candidate for further functionalization.

In addition to its role in drug discovery, 3-(tert-butoxy)cyclobutane-1-carboxylic acid has found applications in polymer chemistry. The carboxylic acid group can be readily converted into esters or amides, enabling the synthesis of high-performance polymers with tailored properties. Recent advancements in polymer science have demonstrated the potential of this compound as a monomer for producing biodegradable plastics, addressing the growing demand for sustainable materials.

The synthesis of 3-(tert-butoxy)cyclobutane-1-carboxylic acid involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Researchers have optimized reaction conditions to enhance yield and purity, ensuring that the compound can be produced efficiently on an industrial scale. The use of transition metal catalysts has been particularly effective in facilitating key transformations, such as cycloadditions and ring-opening reactions.

From a structural perspective, the molecule's geometry plays a crucial role in its reactivity and functionality. The cyclobutane ring introduces angle strain, which can be exploited in various chemical transformations. The tert-butoxy group acts as an electron-donating substituent, influencing the electronic properties of the molecule and enhancing its reactivity in certain reactions. This interplay between structure and function makes 3-(tert-butoxy)cyclobutane-1-carboxylic acid a versatile compound with wide-ranging applications.

Looking ahead, ongoing research into 3-(tert-butoxy)cyclobutane-1-carboxylic acid is focused on expanding its utility in emerging fields such as nanotechnology and green chemistry. Its ability to participate in supramolecular assemblies makes it a promising candidate for designing self-assembling materials with unique properties. Furthermore, its compatibility with biocompatible systems positions it as a potential candidate for biomedical applications, including drug delivery systems and tissue engineering.

In conclusion, 3-(tert-butoxy)cyclobutane-1-carboxylic acid is a multifaceted compound that continues to captivate researchers across various disciplines. Its unique structure, combined with its versatile reactivity and functionality, ensures that it will remain at the forefront of chemical innovation for years to come.